Cas no 121098-45-1 (Fenpropimorph Acid)

• Product Name: Fenpropimorph Acid
• CAS No: 121098-45-1
• MF: C₂₀H₃₁NO₃
• MW: 333.465046167374
• MDL: MFCD31562500
• CID: 184274
• PubChem ID: 71316735
• Update Time: 2025-10-30

Fenpropimorph Acid Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid,4-[3-[(2R,6S)-2,6-dimethyl-4-morpholinyl]-2-methylpropyl]-a,a-dimethyl-, rel-
• Fenpropimorph Acid
• 2-[4-[3-[(2R,6S)-2,6-dimethylmorpholin-4-yl]-2-methylpropyl]phenyl]-2-methylpropanoic acid
• FenpropiMorphic Acid
• rel-4-[3-[(2R,6S)-2,6-diMethyl-4-Morpholinyl]-2-Methylpropyl]-α,α-diMethylbenzeneacetic Acid

• MDL： MFCD31562500
• Inchi： 1S/C20H31NO3/c1-14(11-21-12-15(2)24-16(3)13-21)10-17-6-8-18(9-7-17)20(4,5)19(22)23/h6-9,14-16H,10-13H2,1-5H3,(H,22,23)/t14?,15-,16+
• InChI Key： OZMMLYFAEKBWEE-MQVJKMGUSA-N
• SMILES： O1[C@@H](C)CN(C[C@H]1C)CC(C)CC1C=CC(=CC=1)C(C(=O)O)(C)C

Computed Properties

• Exact Mass: 333.23000

Experimental Properties

• PSA: 49.77000
• LogP: 3.27450

Additional information on Fenpropimorph Acid

Fenpropimorph Acid: A Comprehensive Overview

Fenpropimorph Acid, also known by its CAS number 121098-45-1, is a compound of significant interest in the field of chemistry and materials science. This compound has garnered attention due to its unique properties and potential applications in various industries. In this article, we will delve into the details of Fenpropimorph Acid, exploring its chemical structure, physical properties, synthesis methods, and recent advancements in its application.

Chemical Structure and Properties

Fenpropimorph Acid is a complex organic compound with a molecular formula that reflects its intricate structure. The compound exhibits a range of physical properties that make it suitable for specific industrial applications. Recent studies have highlighted the stability of Fenpropimorph Acid under various conditions, which is crucial for its use in demanding environments. Researchers have also explored the compound's solubility and reactivity, providing valuable insights into its potential for chemical transformations.

Synthesis and Production

The synthesis of Fenpropimorph Acid involves advanced chemical processes that ensure high purity and efficiency. Recent advancements in catalytic methods have significantly improved the yield and quality of the compound. These innovations are expected to lower production costs and enhance scalability, making Fenpropimorph Acid more accessible for commercial use.

Applications in Industry

Fenpropimorph Acid finds application in several key industries, including pharmaceuticals, agriculture, and specialty chemicals. Its role as an intermediate in drug synthesis has been well-documented, with recent studies demonstrating its effectiveness in producing bioactive compounds. In agriculture, the compound has shown promise as a component in pesticides and herbicides, contributing to crop protection and yield enhancement.

Recent Research Developments

Emerging research on Fenpropimorph Acid has focused on expanding its utility across diverse fields. Scientists have explored its potential as a precursor for advanced materials, such as polymers and nanomaterials. Additionally, investigations into its environmental impact have provided critical data for sustainable practices. These findings underscore the importance of continued research to unlock further applications of this versatile compound.

Conclusion

Fenpropimorph Acid (CAS 121098-45-1) stands out as a compound with immense potential across multiple industries. Its unique properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in modern chemistry. As research progresses, we can anticipate even greater contributions from Fenpropimorph Acid to scientific innovation and industrial development.